3,4-dimethoxy-N-(4-((5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)oxy)phenyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yloxy)phenyl]benzamide
• InChI: InChI=1S/C25H23N3O4S/c1-30-19-12-7-15(13-20(19)31-2)23(29)28-16-8-10-17(11-9-16)32-24-22-18-5-3-4-6-21(18)33-25(22)27-14-26-24/h7-14H,3-6H2,1-2H3,(H,28,29)
• InChI Key: QGIUSBRSBQESSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)OC3=C4C5=C(CCCC5)SC4=NC=N3)OC
• Molecular Formula: C25H23N3O4S
• Molecular Weight: 461.5 g/mol

Description

The compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. It also has dimethoxy groups attached to the benzene ring and a tetrahydrobenzo[d]pyrimidin-4-yl group attached via an ether linkage.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, it might involve several steps including the formation of the tetrahydrobenzo[d]pyrimidin-4-yl group, the introduction of the dimethoxy groups, and finally the formation of the amide bond.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzene ring would provide a planar, aromatic component, the amide group would introduce polarity, and the ether and amine groups would add additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amide group could allow for hydrogen bonding, impacting its solubility and boiling point.

Scientific Research Applications

Antioxidant Properties

• .

Tetraazacyclic Compounds and RORγt Inhibition

• .

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards associated with this compound. Standard precautions should be taken when handling it in a laboratory setting.

Future Directions

Future research could involve exploring the potential applications of this compound, particularly if it has medicinal properties. Further studies could also aim to optimize its synthesis and investigate its mechanism of action.